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Abstract

(1S,2S)-2-Methoxycyclohexanol is a chiral alcohol that serves as a crucial building block and
chiral auxiliary in modern asymmetric synthesis. Its rigid cyclohexane backbone and defined
stereochemistry allow for a high degree of stereocontrol in various chemical transformations,
making it a valuable tool in the synthesis of complex, enantiomerically pure molecules. This
technical guide provides a comprehensive overview of the structural and physicochemical
properties of (1S,2S)-2-Methoxycyclohexanol, its primary application as a chiral auxiliary, and
a detailed experimental protocol for its use in the synthesis of B-lactam antibiotics, key
intermediates in the development of novel therapeutic agents.

Introduction

The demand for enantiomerically pure pharmaceuticals and agrochemicals has driven the
development of sophisticated methods for asymmetric synthesis. Chiral auxiliaries are a
cornerstone of this field, providing a reliable strategy for controlling the stereochemical outcome
of a reaction. (1S,2S)-2-Methoxycyclohexanol has emerged as an effective chiral auxiliary
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due to its straightforward preparation, predictable stereochemical induction, and ease of
removal. This guide will delve into the technical details of this important molecule.

Structural Formula and Physicochemical Properties

The structural formula of (1S,2S)-2-Methoxycyclohexanol is characterized by a cyclohexane
ring with a hydroxyl group and a methoxy group in a trans-diaxial or trans-diequatorial
conformation, with the (1S,2S) stereochemistry defining the absolute configuration at the two
stereocenters.

Chemical Structure:

Table 1: Physicochemical Properties of (1S,2S)-2-Methoxycyclohexanol[1][2][3]

Property Value

IUPAC Name trans-(1S,2S)-2-methoxycyclohexan-1-ol[1]
Molecular Formula C7H1402[1][3]

Molecular Weight 130.18 g/mol [1][3]

CAS Number 134108-92-2[1][3]

Appearance Colorless liquid

Boiling Point 195 °C[3]

Density 1.015 g/cm3[3]

Refractive Index 1.4595[3]

SMILES CO[C@H]1CCCC[C@@H]10[1]

InChlKey DCQQZLGQRIVCNH-BQBZGAKWSA-N[1]

Application in Asymmetric Synthesis: A Chiral
Auxiliary

(1S,2S)-2-Methoxycyclohexanol is primarily employed as a chiral auxiliary. In this role, it is
temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective
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transformation. The steric bulk and fixed orientation of the auxiliary guide the approach of
reagents to one face of the molecule, leading to the preferential formation of one enantiomer of
the product. After the desired stereocenter has been established, the auxiliary can be cleaved
and ideally recycled.

Workflow of Asymmetric Synthesis using a Chiral
Auxiliary:

Below is a generalized workflow illustrating the use of a chiral auxiliary in asymmetric
synthesis.
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Caption: Generalized workflow for asymmetric synthesis using a chiral auxiliary.

Experimental Protocol: Synthesis of a B-Lactam
Precursor

(1S,2S)-2-Methoxycyclohexanol has been identified as a key chiral intermediate in the
synthesis of tricyclic -lactam antibiotics. While specific, detailed public-domain experimental
protocols for its direct use are not readily available, the following represents a general,
illustrative procedure for the asymmetric synthesis of a 3-lactam precursor using a chiral
auxiliary approach, adapted from established methodologies in the field. This protocol is
intended for informational purposes and should be adapted and optimized by qualified
researchers.

Objective: To synthesize an enantiomerically enriched B-lactam precursor via an ester enolate-
imine cyclocondensation reaction using a chiral auxiliary derived from (1S,2S)-2-
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Methoxycyclohexanol.

Table 2: Key Reaction Parameters and Expected Outcomes

Parameter Value/Description

Chiral Auxiliary Ester of (1S,2S)-2-Methoxycyclohexanol
Key Reaction Ester enolate-imine cyclocondensation
Base Lithium diisopropylamide (LDA)

Solvent Tetrahydrofuran (THF)

Temperature -78 °C to room temperature

Expected Diastereoselectivity High (often >95:5 dr)

Expected Enantiomeric Excess >98% ee

Materials and Methods

Materials:

¢ (1S,2S)-2-Methoxycyclohexanol

» Acetyl chloride (or other acylating agent)

e Triethylamine

« Lithium diisopropylamide (LDA) solution

e An appropriate imine substrate

e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Brine
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e Anhydrous magnesium sulfate
« Silica gel for column chromatography
o Standard laboratory glassware and equipment for anhydrous reactions

Equipment:

Round-bottom flasks

e Magnetic stirrer and stir bars

» Syringes and needles for transfer of anhydrous reagents
o Low-temperature cooling bath (e.g., dry ice/acetone)

e Rotary evaporator

e Thin-layer chromatography (TLC) apparatus

e Column chromatography setup

* NMR spectrometer for structural characterization

e Chiral HPLC for determination of enantiomeric excess

Experimental Procedure

Step 1: Preparation of the Chiral Ester

e To a solution of (1S,2S)-2-Methoxycyclohexanol (1.0 eq) and triethylamine (1.2 eq) in
anhydrous diethyl ether at 0 °C, add acetyl chloride (1.1 eq) dropwise.

 Stir the reaction mixture at room temperature for 2 hours.

» Monitor the reaction by TLC. Upon completion, quench the reaction with saturated aqueous
ammonium chloride solution.
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o Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to afford the pure
chiral ester.

Step 2: Asymmetric Enolate-Imine Cyclocondensation

To a solution of the chiral ester (1.0 eq) in anhydrous THF at -78 °C, add LDA solution (1.1
eq) dropwise.

 Stir the mixture at -78 °C for 1 hour to generate the lithium enolate.

e Add a solution of the imine substrate (1.2 eq) in anhydrous THF dropwise to the enolate
solution at -78 °C.

 Allow the reaction to stir at -78 °C for 4 hours, then warm to room temperature and stir
overnight.

e Quench the reaction with saturated aqueous ammonium chloride solution and extract with
diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

Purify the crude product by flash column chromatography to isolate the 3-lactam adduct.
Step 3: Cleavage of the Chiral Auxiliary

e The chiral auxiliary can be removed under appropriate hydrolytic or reductive conditions,
depending on the nature of the ester linkage, to yield the enantiomerically pure B-lactam
carboxylic acid or alcohol.

Logical Relationship Diagram for the Experimental
Workflow:
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Caption: Step-wise workflow for the synthesis of a 3-lactam precursor.
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Signaling Pathways

Currently, there is a lack of publicly available scientific literature detailing the direct interaction
of (1S,2S)-2-Methoxycyclohexanol with specific signaling pathways. Its primary role is as a
synthetic intermediate and chiral auxiliary in the creation of biologically active molecules. The
resulting enantiomerically pure compounds, such as novel (3-lactam antibiotics, may then go on
to interact with various cellular targets and signaling pathways, for example, by inhibiting
bacterial cell wall synthesis. Further research is required to elucidate any direct biological
activity of (1S,2S)-2-Methoxycyclohexanol itself.

Conclusion

(1S,2S)-2-Methoxycyclohexanol is a valuable and versatile chiral auxiliary in asymmetric
synthesis. Its utility in the stereocontrolled synthesis of complex molecules, such as precursors
to B-lactam antibiotics, underscores its importance in drug discovery and development. The
methodologies outlined in this guide provide a framework for the application of this chiral
building block in achieving high levels of enantioselectivity. Future research may further expand
its applications and potentially uncover direct biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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